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Compound Name: Carbenicillin.Disodium

Cat. No.: B16087810
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This technical guide provides a comprehensive overview of Carbenicillin Disodium, a broad-
spectrum, semi-synthetic penicillin antibiotic. It is designed for researchers, scientists, and drug
development professionals, offering detailed information on its chemical properties, mechanism
of action, and practical experimental protocols.

Physicochemical Properties

Carbenicillin Disodium is a white to off-white crystalline powder that is freely soluble in water.
The key quantitative data for this compound are summarized in the table below, providing a
quick reference for laboratory use and formulation development.

Property Value

CAS Number 4800-94-6
Molecular Formula C17H16N2Na20e6S
Molecular Weight 422.36 g/mol
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Mechanism of Action: Inhibition of Bacterial Cell
Wall Synthesis

Carbenicillin Disodium exerts its bactericidal effect by inhibiting the synthesis of the bacterial
cell wall. This mechanism is primarily effective against gram-negative bacteria. The process
involves the acylation of the penicillin-sensitive transpeptidase C-terminal domain, which is a
critical enzyme in the formation of peptidoglycan cross-links. By inactivating this enzyme,
carbenicillin prevents the final stage of bacterial cell wall synthesis. The resulting defective cell
wall cannot withstand the internal osmotic pressure, leading to cell lysis and bacterial death.

The signaling pathway for this mechanism is illustrated in the diagram below.
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Caption: Carbenicillin's inhibitory effect on bacterial cell wall synthesis.

Experimental Protocol: Preparation of Carbenicillin
Stock Solution
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For research applications, particularly in molecular biology for the selection of antibiotic-
resistant bacteria, a sterile stock solution of Carbenicillin is required. The following protocol
provides a detailed methodology for its preparation.

Materials:

e Carbenicillin Disodium powder

¢ Nuclease-free, sterile water

o Sterile 50 mL conical tube

e 0.22 um sterile syringe filter

 Sterile syringes

 Sterile microcentrifuge tubes for aliquoting

Procedure:

o Weighing: Accurately weigh the desired amount of Carbenicillin Disodium powder in a sterile
container.

o Dissolving: Add the powder to a sterile 50 mL conical tube. Add the appropriate volume of
nuclease-free, sterile water to achieve the desired stock concentration (e.g., 50 mg/mL).

e Mixing: Vortex the solution until the Carbenicillin Disodium is completely dissolved.

« Sterilization: Draw the solution into a sterile syringe. Attach a 0.22 um sterile syringe filter
and dispense the solution into a new sterile conical tube.

 Aliquoting: Dispense the sterile stock solution into smaller, single-use aliquots in sterile
microcentrifuge tubes.

o Storage: Store the aliquots at -20°C for long-term use.

The experimental workflow for this protocol is visualized in the diagram below.
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Caption: Experimental workflow for Carbenicillin stock solution preparation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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